Cas no 1779982-26-1 (1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1779982-26-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5851283
• PubChem ID: 83823041
• Update Time: 2025-07-22

1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic acid
• 1-methyl-5-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazole-4-carboxylic acid
• 1779982-26-1
• EN300-1773374

• Inchi： 1S/C11H17N3O2/c1-13-10(9(8-12-13)11(15)16)4-7-14-5-2-3-6-14/h8H,2-7H2,1H3,(H,15,16)
• InChI Key： KLPOTWOXKUKEAS-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1CCN1CCCC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic acid (CAS: 1779982-26-1)

The compound 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic acid (CAS: 1779982-26-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and pharmacological properties, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. Its unique structural features, including the pyrazole core and pyrrolidine side chain, make it a versatile scaffold for drug discovery. Researchers have explored its utility in the development of inhibitors targeting various enzymes and receptors, particularly in the context of inflammatory and neurological disorders.

One of the most notable advancements involves the optimization of synthetic routes for 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence, which significantly improved the scalability and purity of the compound. This breakthrough is expected to facilitate further preclinical and clinical investigations.

In terms of biological activity, preliminary in vitro and in vivo studies have shown promising results. The compound exhibits moderate inhibitory effects on specific kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS) disorders, such as Parkinson's disease and neuropathic pain.

Despite these encouraging findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance its selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable therapeutic candidates.

In conclusion, 1-methyl-5-2-(pyrrolidin-1-yl)ethyl-1H-pyrazole-4-carboxylic acid represents a promising scaffold for drug development, with recent studies underscoring its synthetic accessibility and diverse biological activities. Future research should prioritize mechanistic studies and preclinical evaluations to unlock its full therapeutic potential.